Cas no 2227764-31-8 ((1R)-2-amino-1-(2-chloro-5-nitrophenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2-chloro-5-nitrophenyl)ethan-1-ol
• CAS No: 2227764-31-8
• MF: C₈H₉ClN₂O₃
• MW: 216.6216609478
• CID: 6326728
• PubChem ID: 165781778
• Update Time: 2025-06-08

(1R)-2-amino-1-(2-chloro-5-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(2-chloro-5-nitrophenyl)ethan-1-ol
• 2227764-31-8
• EN300-1979874

• Inchi： 1S/C8H9ClN2O3/c9-7-2-1-5(11(13)14)3-6(7)8(12)4-10/h1-3,8,12H,4,10H2/t8-/m0/s1
• InChI Key： QGRQVIXDTLKEJY-QMMMGPOBSA-N
• SMILES： ClC1=CC=C(C=C1[C@H](CN)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.0301698g/mol
• Monoisotopic Mass: 216.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.1Ų

Additional information on (1R)-2-amino-1-(2-chloro-5-nitrophenyl)ethan-1-ol

Chemical Profile of (1R)-2-amino-1-(2-chloro-5-nitrophenyl)ethan-1-ol (CAS No. 2227764-31-8)

The compound (1R)-2-amino-1-(2-chloro-5-nitrophenyl)ethan-1-ol, identified by its CAS number 2227764-31-8, represents a significant molecule in the realm of pharmaceutical chemistry. This chiral alcohol derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both an amino group and a nitro-substituted aromatic ring suggests a rich chemical reactivity, making it a candidate for further exploration in synthetic methodologies and biological evaluations.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of enantiomerically pure compounds due to their distinct pharmacological profiles. The stereochemical configuration at the carbon atom in (1R)-2-amino-1-(2-chloro-5-nitrophenyl)ethan-1-ol is particularly noteworthy, as it can influence the compound's interaction with biological targets. This specificity is often critical in achieving desired therapeutic effects while minimizing off-target activities. The research into such stereoisomers has been instrumental in advancing our understanding of molecular recognition and drug-receptor binding mechanisms.

The aromatic ring in this compound, bearing both chlorine and nitro substituents, introduces additional layers of chemical functionality. These substituents can participate in various electronic and steric interactions, which are pivotal in determining the compound's solubility, stability, and metabolic pathways. The nitro group, in particular, is known for its ability to engage in hydrogen bonding and π-stacking interactions, which can modulate the compound's bioavailability and pharmacokinetic properties. Such features make (1R)-2-amino-1-(2-chloro-5-nitrophenyl)ethan-1-ol an intriguing candidate for further investigation.

Current research trends in medicinal chemistry highlight the importance of scaffold hopping and structural diversification to discover novel therapeutic agents. The structural motif present in (1R)-2-amino-1-(2-chloro-5-nitrophenyl)ethan-1-ol aligns well with these trends, offering a versatile platform for generating derivatives with enhanced pharmacological properties. For instance, modifications at the amino group or the aromatic ring could lead to compounds with improved efficacy, selectivity, or reduced toxicity. Such explorations are often guided by computational modeling and high-throughput screening techniques to accelerate the discovery process.

The synthesis of enantiomerically pure compounds like (1R)-2-amino-1-(2-chloro-5-nitrophenyl)ethan-1-ol requires sophisticated synthetic strategies that ensure high diastereoselectivity and enantioselectivity. Common methodologies include asymmetric hydrogenation, chiral auxiliary-assisted reactions, and biocatalytic approaches. These techniques are essential for producing compounds with minimal racemization and optimal stereochemical purity. Recent advancements in catalytic systems have further refined these processes, enabling more efficient and scalable synthesis of complex chiral molecules.

Beyond its synthetic significance, the biological activity of (1R)-2-amino-1-(2-chloro-5-nitrophenyl)ethan-1-ol remains a focal point of investigation. Preliminary studies have suggested potential interactions with various biological targets, including enzymes and receptors implicated in metabolic disorders, inflammatory responses, and neurodegenerative diseases. These findings underscore the need for comprehensive pharmacological profiling to elucidate the compound's mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are crucial for translating these findings into tangible medical applications.

In conclusion, (1R)-2-amino-1-(2-chloro-5-nitrophenyl)ethan-1-ol (CAS No. 2227764-31-8) exemplifies the intersection of innovative chemistry and drug discovery. Its unique structural features offer opportunities for developing novel therapeutics with tailored pharmacological profiles. As research continues to uncover new synthetic routes and biological insights, this compound is poised to play a significant role in advancing pharmaceutical science. The ongoing exploration of its properties will undoubtedly contribute to our arsenal of therapeutic agents against various diseases.